RMC-5127

• Molecular Formula: C57H75N9O9S
• Molecular Weight: 1062.3 g/mol
• InChI: InChI=1S/C57H75N9O9S/c1-33-26-74-51(33)52(67)60-48-50(64-28-57(29-64)31-72-32-57)53-59-44(27-76-53)35-6-9-45-41(22-35)43(24-56(3,4)30-75-55(69)47-36-20-38(21-36)66(61-47)54(48)68)49(65(45)16-19-73-40-10-17-71-18-11-40)42-23-39(25-58-46(42)34(2)70-5)63-14-12-62(13-15-63)37-7-8-37/h6,9,22-23,25,27,33-34,36-38,40,47-48,50-51,61H,7-8,10-21,24,26,28-32H2,1-5H3,(H,60,67)/t33-,34-,36?,38?,47-,48-,50-,51-/m0/s1
• InChIKey: JFORVBRBJPBOTP-QUYDRMBBSA-N

RMC-5127: First-in-Class Oral KRAS G12V(ON) Inhibitor

RMC-5127 is a first-in-class, orally bioavailable, non-covalent tri-complex inhibitor that selectively targets the active, GTP-bound (ON) form of the KRAS G12V mutant oncoprotein [1]. Developed by Revolution Medicines, RMC-5127 binds cyclophilin A (CypA) to form a binary complex that then engages KRAS G12V(ON), creating a high-affinity tri-complex that sterically blocks RAS-effector interactions and extinguishes downstream MAPK signaling [1][2]. KRAS G12V is the second most prevalent RAS oncogenic variant, occurring in approximately 34% of pancreatic, 21% of colorectal, and 19% of non-small cell lung cancers [2]. RMC-5127 has entered Phase 1 clinical evaluation (NCT07349537) as both monotherapy and in combination with daraxonrasib or cetuximab in patients with advanced KRAS G12V-mutant solid tumors [3]. The compound exhibits demonstrated CNS penetration, oral bioavailability, and mutant-selective pharmacology that distinguish it from approved KRAS G12C inhibitors which are mechanistically inactive against G12V-driven tumors [1][2].

KRAS G12V(ON)-selective tri-complex inhibition

Oral administration supports in vivo model studies

Reported brain penetration for CNS oncology research

• [1] Edwards A. Abstract ND06: Discovery of RMC-5127, an oral, RAS (ON) G12V-selective, noncovalent, tri-complex inhibitor. Cancer Res. 2025;85(8_Supplement_2):ND06. View Source
• [2] Chen Z, Eriksson A, Lee B, et al. Abstract 3340: RMC-5127, a first-in-class, orally bioavailable mutant-selective RASG12V(ON) inhibitor is central nervous system (CNS)-penetrant and demonstrates anti-tumor activity in a preclinical intracranial xenograft model. Cancer Res. 2024;84(6_Supplement):3340. View Source
• [3] ClinicalTrials.gov. Study of RMC-5127 in Patients With Advanced KRAS G12V-Mutant Solid Tumors. Identifier: NCT07349537. 2026. View Source

Why Other RAS Inhibitors Cannot Replace RMC-5127

KRAS G12V presents a fundamentally distinct pharmacological challenge compared to KRAS G12C, rendering approved covalent G12C inhibitors ineffective. The G12V mutant lacks the nucleophilic cysteine residue required for covalent inhibition by sotorasib or adagrasib, and the Val-12 side chain is neither amenable to covalent engagement nor to formation of polar, non-covalent interactions with conventional small molecules [1]. Critically, the intrinsic GTP hydrolysis rate of RAS G12V is approximately 12-fold lower than that of KRAS G12C, biasing the cellular G12V pool overwhelmingly to the active ON state, which demands ON-state targeting for maximal pathway suppression [1]. Preclinical head-to-head studies have confirmed that sotorasib and adagrasib exhibit no tumor growth inhibition in KRAS G12V-mutant Capan-2 pancreatic ductal adenocarcinoma tumors [2]. While pan-RAS inhibitors such as RMC-6236 (daraxonrasib) can engage multiple RAS variants, they lack the G12V-selective pharmacology that may confer a differentiated therapeutic index by sparing wild-type RAS signaling in normal tissues [1][3].

G12C inhibitors

Covalent binding to Cys-12 requires cysteine absent in G12V; inactive in G12V models

Pan-RAS agents

Lack G12V-selective pharmacology; wild-type RAS engagement may alter signaling interpretation

G12D inhibitors

Cross-reactivity with other KRAS mutants reported; selectivity profile may not transfer

• [1] Edwards A. Abstract ND06: Discovery of RMC-5127, an oral, RAS (ON) G12V-selective, noncovalent, tri-complex inhibitor. Cancer Res. 2025;85(8_Supplement_2):ND06. View Source
• [2] Immuneering Corporation. Head-to-head comparison of the dual-MEK inhibitor IMM-1-104 versus sotorasib or adagrasib in KRAS mutant pancreatic tumors. ASCO 2022 Annual Meeting Abstracts. Reported via Marketscreener, May 26, 2022. View Source
• [3] Chen Z, Eriksson A, Lee B, et al. Abstract 3340: RMC-5127, a first-in-class, orally bioavailable mutant-selective RASG12V(ON) inhibitor is central nervous system (CNS)-penetrant and demonstrates anti-tumor activity in a preclinical intracranial xenograft model. Cancer Res. 2024;84(6_Supplement):3340. View Source

RMC-5127 Differentiation Evidence

KRAS G12V(ON) Targeting vs. G12C Inhibitors

RMC-5127 is the first clinical-stage inhibitor that selectively targets the GTP-bound ON state of KRAS G12V. In contrast, the FDA-approved KRAS G12C inhibitors sotorasib and adagrasib covalently target the Cys-12 residue present only in G12C mutants and are mechanistically incapable of inhibiting G12V-driven signaling [1]. A preclinical head-to-head study demonstrated that sotorasib and adagrasib exhibited a lack of tumor growth inhibition (TGI) in KRAS G12V-mutant Capan-2 PDAC tumors, whereas RMC-5127 monotherapy induced tumor regressions in the majority of preclinical PDAC and NSCLC G12V models [1][2]. Furthermore, the intrinsic GTP hydrolysis rate of RAS G12V is ~12-fold lower than KRAS G12C, making G12V predominantly ON-state biased and emphasizing the critical importance of ON-state targeting for effective pathway suppression [2].

ON-State Targeting vs G12C Inhibitors

Class-level

Tumor regressions in most G12V models vs. no tumor growth inhibition with sotorasib/adagrasib

Supports G12V-selective model-response interpretation

Preclinical xenograft and syngeneic models; GTPase rate biases G12V to ON state

Evidence Dimension	Anti-tumor activity in KRAS G12V-mutant tumors
Target Compound Data	RMC-5127: tumor regressions in majority of PDAC and NSCLC G12V preclinical models; 40% complete regressions in CT26 KRAS G12V model
Comparator Or Baseline	Sotorasib and adagrasib: lack of tumor growth inhibition in KRAS G12V-mutant Capan-2 PDAC tumors (ASCO 2022 head-to-head study)
Quantified Difference	Qualitative difference: active tumor regression vs. no tumor growth inhibition
Conditions	Preclinical xenograft and syngeneic models of KRAS G12V-driven cancers

Why This Matters

Procurement of RMC-5127 is the only viable option for research programs specifically requiring pharmacological inhibition of the KRAS G12V(ON) driver, as approved G12C agents are mechanistically inactive in this genotype.

• [1] Immuneering Corporation. Head-to-head comparison of the dual-MEK inhibitor IMM-1-104 versus sotorasib or adagrasib in KRAS mutant pancreatic tumors. ASCO 2022 Annual Meeting Abstracts. Reported via Marketscreener, May 26, 2022. View Source
• [2] Edwards A. Abstract ND06: Discovery of RMC-5127, an oral, RAS (ON) G12V-selective, noncovalent, tri-complex inhibitor. Cancer Res. 2025;85(8_Supplement_2):ND06. View Source

Sub-Nanomolar Target Engagement in G12V Cells

RMC-5127 demonstrates potent cellular target engagement in KRAS G12V-mutant cells. In CAPAN-1 (KRAS G12V) cells, RMC-5127 inhibited pERK with an IC50 of 0.6 nM across a concentration range of 10⁻¹² M to 10⁻⁶ M, indicating potent MAPK pathway blockade . In a cellular NanoBRET assay measuring KRAS G12V–RAF interaction disruption, RMC-5127 exhibited a median EC50 of 2.1 nM with a median maximum inhibition of 93% . For cross-study context, the approved G12C inhibitor sotorasib shows IC50 values of 6 nM (NCI-H358) and 9 nM (MIA PaCa-2) in G12C-mutant cells, while adagrasib shows an IC50 of 1.3 nM in Ba/F3 G12C cells [1]. Importantly, these G12C inhibitors have no measurable activity in G12V-mutant cell lines, as their covalent warhead requires the Cys-12 residue absent in G12V [1].

Cellular pERK Inhibition

Reported

pERK IC50 = 0.6 nM (CAPAN-1 G12V cells)

Reported pathway inhibition in G12V cellular context

NanoBRET KRAS G12V-RAF EC50 = 2.1 nM; 93% max inhibition

Evidence Dimension	Cellular pERK inhibition potency
Target Compound Data	RMC-5127: pERK IC50 = 0.6 nM (CAPAN-1 KRAS G12V cells); NanoBRET KRAS G12V-RAF EC50 = 2.1 nM, 93% max inhibition
Comparator Or Baseline	Sotorasib: IC50 = 6–9 nM (NCI-H358, MIA PaCa-2 G12C cells) [1]; Adagrasib: IC50 = 1.3 nM (Ba/F3 G12C cells) [1]. Both inactive in G12V lines.
Quantified Difference	RMC-5127 pERK IC50 = 0.6 nM vs. sotorasib IC50 = 6–9 nM (in respective mutation-matched lines); G12C inhibitors show no activity in G12V lines.
Conditions	CAPAN-1 (KRAS G12V) cellular assay; NanoBRET target engagement assay; concentration range 10⁻¹² M to 10⁻⁶ M

Why This Matters

Sub-nanomolar cellular potency in the correct genotypic context (G12V) confirms that RMC-5127 achieves the level of target engagement required for robust pathway suppression, and this activity is unattainable with G12C-selective agents in G12V models.

• [1] Targeting undruggable protein KRAS for cancer therapy: novel opportunities and challenges. Table 1. Drugs targeting mutant Ras. Future Med Chem. 2024;17(2):143–147. View Source

Mutant-Selective Wild-Type RAS Sparing

RMC-5127 achieves a 26-fold selectivity for KRAS G12V over wild-type K/N/HRAS in the cellular NanoBRET assay, with a median EC50 of 2.1 nM for G12V-RAF disruption versus substantially higher EC50 values for wild-type RAS isoforms . In proliferation assays across a panel of KRAS G12V-mutant human cancer cell lines, RMC-5127 achieved a median maximum proliferation inhibition of 93%, whereas only submaximal inhibition was observed in K/N/HRAS wild-type cancer cells [1]. This selectivity profile contrasts with MRTX1133, a KRAS G12D inhibitor that shows significant activity against several other KRAS mutants as well as wild-type KRAS protein, indicating less paralog selectivity [2]. The 26-fold selectivity window of RMC-5127 is pharmacologically meaningful for minimizing on-target toxicity to normal tissues that depend on wild-type RAS signaling.

Mutant vs Wild-Type RAS Selectivity

Reported

26-fold selectivity for KRAS G12V over K/N/HRAS wild-type

Wild-type RAS sparing may support selectivity profiling

93% max proliferation inhibition in G12V-mutant vs. submaximal in WT cells

Evidence Dimension	Selectivity for mutant KRAS G12V over wild-type RAS isoforms
Target Compound Data	RMC-5127: 26-fold selectivity for KRAS G12V over K/N/HRAS wild-type in NanoBRET; median max proliferation inhibition 93% in G12V-mutant vs. submaximal in WT cells
Comparator Or Baseline	MRTX1133 (KRAS G12D inhibitor): significant activity against several other KRAS mutants and wild-type KRAS protein; does not exhibit G12D-exclusive selectivity [2]
Quantified Difference	RMC-5127: 26-fold selectivity ratio (G12V vs. WT); MRTX1133: no comparable selectivity ratio reported; significant WT KRAS activity observed
Conditions	Cellular NanoBRET target engagement assay (10⁻¹¹ M to 10⁻⁶ M); proliferation assays across G12V-mutant and WT cancer cell line panels [1]

Why This Matters

A 26-fold selectivity margin supports the rationale for selecting RMC-5127 over less selective pan-RAS or cross-mutant inhibitors when the research objective requires clean pharmacological dissection of G12V-specific biology or when a wider therapeutic window is desired for in vivo studies.

• [1] Chen Z, Eriksson A, Lee B, et al. Abstract 3340: RMC-5127, a first-in-class, orally bioavailable mutant-selective RASG12V(ON) inhibitor is central nervous system (CNS)-penetrant and demonstrates anti-tumor activity in a preclinical intracranial xenograft model. Cancer Res. 2024;84(6_Supplement):3340. View Source
• [2] A nonconserved histidine residue on KRAS drives paralog selectivity of the KRASG12D inhibitor MRTX1133. Cancer Res. 2023;83(17):2838–2852. View Source

CNS Penetration & Intracranial Efficacy

RMC-5127 demonstrates quantitatively characterized brain penetration. Following 7 consecutive days of once-daily oral dosing at 100 mg/kg in naïve BALB/c mice, RMC-5127 achieved a total brain concentration of 568 nM at 4 hours post-last dose, with a brain-to-blood concentration ratio of 0.14 . Measurable brain exposure was maintained at 24 hours post-last dose at levels comparable to those observed at 4 hours in tumor-bearing mice, indicating sustained CNS residence . In an intracranial NCI-H441-Luc KRAS G12V/WT NSCLC xenograft model, oral RMC-5127 at 100–200 mg/kg QD for up to 70 days produced sustained anti-tumor responses with significant tumor regressions at the 200 mg/kg dose, and intracranial tumor exposure was comparable to subcutaneous tumor exposure [1]. By contrast, sotorasib is a potent substrate of the efflux transporter ABCB1, which strongly restricts its brain disposition; in Abcb1a/1b-deficient mice, sotorasib brain penetration increased 5.9-fold, and in Abcb1a/1b;Abcg2-deficient mice it increased 7.6-fold compared to wild-type, indicating active efflux limits CNS exposure of sotorasib [2].

CNS Penetration & Intracranial Efficacy

Reported

Brain concentration 568 nM; brain-to-blood ratio 0.14; intracranial tumor regressions

Reported brain exposure for CNS model studies

Sotorasib brain exposure restricted by ABCB1 efflux (7.6-fold increase in transporter KO)

Evidence Dimension	Brain penetration and intracranial anti-tumor activity
Target Compound Data	RMC-5127: brain concentration 568 nM; brain-to-blood ratio 0.14; measurable at 24h; intracranial tumor regressions at 100–200 mg/kg QD in NCI-H441-Luc model
Comparator Or Baseline	Sotorasib: ABCB1 substrate; brain-to-plasma ratio increased 5.9-fold in Abcb1a/1b-/- mice and 7.6-fold in Abcb1a/1b;Abcg2-/- mice vs. wild-type, indicating active efflux restriction at the BBB [2]
Quantified Difference	RMC-5127 achieves direct brain exposure of 568 nM with brain-to-blood ratio 0.14 without requiring transporter knockout; sotorasib brain exposure is strongly limited by ABCB1-mediated efflux
Conditions	BALB/c mice, 100 mg/kg p.o. QD × 7 days; intracranial NCI-H441-Luc KRAS G12V/WT NSCLC xenograft in immunodeficient mice [1]; sotorasib data from Abcb1a/1b and Abcg2 knockout mouse models [2]

Why This Matters

RMC-5127 is one of very few KRAS inhibitors with quantitatively demonstrated, transporter-independent CNS penetration and intracranial anti-tumor activity, making it the compound of choice for research programs focused on KRAS G12V-driven brain metastases or primary CNS tumors.

• [1] Chen Z, Eriksson A, Lee B, et al. Abstract 3340: RMC-5127, a first-in-class, orally bioavailable mutant-selective RASG12V(ON) inhibitor is central nervous system (CNS)-penetrant and demonstrates anti-tumor activity in a preclinical intracranial xenograft model. Cancer Res. 2024;84(6_Supplement):3340. View Source
• [2] ABCB1 limits brain exposure of the KRASG12C inhibitor sotorasib, whereas ABCB1, CYP3A, and possibly OATP1a/1b restrict its oral availability. Pharmacol Res. 2022;180:106246. View Source

Durable Tumor Regression and Anti-PD-1 Synergy

RMC-5127 drives robust, durable tumor regressions across KRAS G12V-driven colorectal, pancreatic, and lung syngeneic models [1]. In the T cell-high CT26 colorectal syngeneic model engineered to express KRAS G12V, oral RMC-5127 monotherapy induced 40% complete regressions [1]. Notably, this model is refractory to anti-PD-1 monotherapy, yet the combination of RMC-5127 with anti-PD-1 achieved 100% durable complete regressions with evidence of immunological memory upon tumor re-challenge [1]. In separate subcutaneous xenograft studies, RMC-5127 administered orally at 100–200 mg/kg QD in the NCI-H441 KRAS G12V/WT NSCLC model induced complete or near-complete tumor regressions at the two highest dose levels over 40 days of dosing . PK/PD analysis from these studies derived a DUSP6 mRNA inhibition EC50 of 157 nM from the plasma concentration–effect relationship, confirming quantitative pathway suppression in vivo . By contrast, sotorasib and adagrasib demonstrated no tumor growth inhibition in KRAS G12V-mutant Capan-2 PDAC tumors in a preclinical head-to-head study [2].

Tumor Regression & Anti-PD-1 Synergy

Reported

40% CR monotherapy; 100% durable CR with anti-PD-1 in CT26 G12V model

Supports combination immuno-oncology model research

Anti-PD-1 alone 0% CR; DUSP6 mRNA EC50 = 157 nM

Evidence Dimension	In vivo tumor regression and immunotherapy combination activity in G12V-driven models
Target Compound Data	RMC-5127: 40% CR monotherapy in CT26 G12V; 100% durable CR with anti-PD-1; complete/near-complete regressions at 100–200 mg/kg QD in NCI-H441 xenograft; DUSP6 EC50 = 157 nM
Comparator Or Baseline	Sotorasib and adagrasib: no tumor growth inhibition in KRAS G12V-mutant Capan-2 PDAC tumors [2]; anti-PD-1 alone: 0% CR in CT26 G12V model (refractory) [1]
Quantified Difference	RMC-5127: 40% CR (monotherapy) → 100% CR (+anti-PD-1); anti-PD-1 alone: 0% CR; sotorasib/adagrasib: 0% TGI in G12V models
Conditions	CT26 KRAS G12V syngeneic colorectal model; NCI-H441 KRAS G12V/WT NSCLC subcutaneous xenograft; Capan-2 KRAS G12V PDAC xenograft; oral dosing 3–200 mg/kg QD [1][2]

Why This Matters

RMC-5127 is the only KRAS G12V-selective inhibitor with published preclinical evidence of converting an anti-PD-1-refractory tumor model to 100% durable complete regressions, supporting its selection for immuno-oncology combination research programs and distinguishing it from agents lacking G12V activity.

• [1] Moreno Ayala M, Soto Perez P, Quinones A, et al. Abstract C019: RMC-5127, a RAS(ON) G12V-selective inhibitor, drives durable tumor regressions and increases T cell infiltration in KRAS G12V-driven syngeneic models. Cancer Immunol Res. 2026;14(2_Supplement):C019. View Source
• [2] Immuneering Corporation. Head-to-head comparison of the dual-MEK inhibitor IMM-1-104 versus sotorasib or adagrasib in KRAS mutant pancreatic tumors. ASCO 2022 Annual Meeting Abstracts. Reported via Marketscreener, May 26, 2022. View Source

Non-Covalent Tri-Complex Mechanism

RMC-5127 employs a non-covalent tri-complex mechanism that is mechanistically distinct from both covalent G12C inhibitors and conventional ATP-competitive kinase inhibitors. RMC-5127 first binds non-covalently to the abundant intracellular chaperone cyclophilin A (CypA), forming a binary complex that then engages KRAS G12V(ON) with high affinity to create a tri-complex [1][2]. This tri-complex sterically occludes RAS-effector binding interfaces, driving near-immediate disruption of RAS effector binding and extinction of KRAS G12V(ON) signaling [1]. Unlike covalent inhibitors such as sotorasib and adagrasib that irreversibly trap KRAS G12C in its inactive GDP-bound OFF state via Cys-12 engagement, the non-covalent RMC-5127 tri-complex directly targets the active ON conformation that predominates in G12V-driven tumors [1][3]. This non-covalent binding mode avoids potential haptenation risks and idiosyncratic toxicity concerns associated with covalent warheads, while the CypA-dependent mechanism provides a unique pharmacological handle — CypA is ubiquitously expressed at high intracellular concentrations, ensuring efficient binary complex formation irrespective of tumor type [1][2].

Non-Covalent Tri-Complex Mechanism

Class-level

CypA-dependent tri-complex engages KRAS G12V(ON), sterically blocking effector binding

Enables ON-state target engagement absent in covalent OFF-state inhibitors

Non-covalent binding avoids cysteine requirement of G12C agents

Evidence Dimension	Mechanism of action: binding mode and conformational state targeted
Target Compound Data	RMC-5127: non-covalent tri-complex (CypA + RMC-5127 + KRAS G12V(ON)); targets active GTP-bound ON state; steric occlusion of effector binding; near-immediate signaling extinction
Comparator Or Baseline	Sotorasib and adagrasib: covalent inhibitors targeting Cys-12 of KRAS G12C; lock KRAS in inactive GDP-bound OFF state; require cysteine residue absent in G12V [3]
Quantified Difference	RMC-5127 engages ON state (predominant G12V conformation due to 12-fold lower GTPase rate); covalent G12C inhibitors engage OFF state and are structurally incompatible with G12V
Conditions	Biochemical and cellular mechanism-of-action studies in KRAS G12V and G12C mutant cancer cell lines [1][2][3]

Why This Matters

The non-covalent, CypA-dependent tri-complex mechanism of RMC-5127 represents a novel pharmacological modality that enables ON-state targeting of a previously undruggable G12V mutant, providing researchers with a unique tool compound for studying RAS(ON) biology and for benchmarking against covalent OFF-state inhibitors.

• [1] Edwards A. Abstract ND06: Discovery of RMC-5127, an oral, RAS (ON) G12V-selective, noncovalent, tri-complex inhibitor. Cancer Res. 2025;85(8_Supplement_2):ND06. View Source
• [2] Chen Z, Eriksson A, Lee B, et al. Abstract 3340: RMC-5127, a first-in-class, orally bioavailable mutant-selective RASG12V(ON) inhibitor is central nervous system (CNS)-penetrant and demonstrates anti-tumor activity in a preclinical intracranial xenograft model. Cancer Res. 2024;84(6_Supplement):3340. View Source
• [3] Targeting undruggable protein KRAS for cancer therapy: novel opportunities and challenges. Future Med Chem. 2024;17(2):143–147. View Source

RMC-5127 Research & Procurement Scenarios

Oral Dosing in G12V Xenograft & Syngeneic Models

RMC-5127 is the compound of choice for preclinical efficacy studies in KRAS G12V-mutant tumor models, including subcutaneous CDX/PDX models of NSCLC, PDAC, and CRC as well as syngeneic models for immuno-oncology assessment. The compound has demonstrated dose-dependent tumor regressions across a 3–200 mg/kg oral QD dose range with complete or near-complete regressions at 100–200 mg/kg in the NCI-H441 NSCLC xenograft model , and 40% complete regressions as monotherapy in the CT26 KRAS G12V syngeneic model [1]. The PK/PD relationship has been quantitatively characterized with a DUSP6 mRNA EC50 of 157 nM enabling rational dose selection . Approved G12C inhibitors are mechanistically inactive in these G12V-driven models and should not be substituted [2].

Brain Metastasis & CNS Oncology Models

For programs investigating KRAS G12V-driven brain metastases or primary CNS malignancies, RMC-5127 is uniquely suitable among KRAS inhibitors. The compound achieves a brain concentration of 568 nM with a brain-to-blood ratio of 0.14 following repeated oral dosing, maintains measurable brain exposure at 24 hours, and drives significant tumor regressions in intracranial NCI-H441-Luc KRAS G12V/WT xenograft models at well-tolerated doses [1]. Intracranial tumor exposure of RMC-5127 is comparable to that in subcutaneous tumors, indicating that the BBB does not meaningfully restrict CNS pharmacodynamic activity [1]. In contrast, sotorasib brain penetration is strongly restricted by ABCB1-mediated efflux, with brain exposure increasing 7.6-fold upon transporter knockout [2], making it a suboptimal tool for CNS-focused G12V research.

Anti-PD-1 Combination Immuno-Oncology Studies

RMC-5127 is the preferred RAS G12V inhibitor for immuno-oncology combination research based on its demonstrated ability to reprogram the tumor immune microenvironment and synergize with checkpoint blockade. In the anti-PD-1-refractory CT26 KRAS G12V model, RMC-5127 monotherapy achieved 40% complete regressions, and the combination with anti-PD-1 yielded 100% durable complete regressions with immunological memory confirmed by re-challenge studies . Mechanistically, RMC-5127 increased intratumoral T cell infiltration, upregulated MHC-I expression, and induced interferon response gene signatures across both T cell-high and T cell-low tumor models, including GEMM-derived pancreatic cancer models . This immune reprogramming capacity is consistent with the class effect of RAS(ON) tri-complex inhibitors and supports RMC-5127 as the appropriate G12V-selective tool for studying RAS-driven immune evasion and combination immunotherapy strategies .

Mutant-Selective Profiling & WT RAS Sparing

RMC-5127 is the appropriate compound for experiments requiring clean pharmacological dissection of G12V-dependent signaling versus wild-type RAS function. With a 26-fold selectivity ratio for KRAS G12V over K/N/HRAS wild-type in NanoBRET assays, a median maximum proliferation inhibition of 93% in G12V-mutant lines versus only submaximal inhibition in wild-type lines, and a pERK IC50 of 0.6 nM in CAPAN-1 G12V cells [1], RMC-5127 provides a well-characterized selectivity window that enables dose-response studies discriminating mutant-specific effects from wild-type RAS inhibition. This selectivity profile is particularly valuable for toxicology and therapeutic index studies where on-target wild-type RAS inhibition in normal tissues must be distinguished from anti-tumor efficacy [1].

Application

Selection Property

Validation Focus

Oral in vivo G12V tumor models

Oral bioavailability, mutant-selective ON-state inhibition

Dose-response tumor model endpoints

CNS G12V oncology models

Brain penetration, intracranial exposure

Brain tumor model response

Immuno-oncology combination studies

Immune microenvironment reprogramming

Combination response and immune memory endpoints

Mutant vs WT selectivity profiling

Selectivity for G12V over WT RAS

Proliferation and pathway inhibition in mutant vs WT cells

• [1] Chen Z, Eriksson A, Lee B, et al. Abstract 3340: RMC-5127, a first-in-class, orally bioavailable mutant-selective RASG12V(ON) inhibitor is central nervous system (CNS)-penetrant and demonstrates anti-tumor activity in a preclinical intracranial xenograft model. Cancer Res. 2024;84(6_Supplement):3340. View Source
• [2] ABCB1 limits brain exposure of the KRASG12C inhibitor sotorasib, whereas ABCB1, CYP3A, and possibly OATP1a/1b restrict its oral availability. Pharmacol Res. 2022;180:106246. View Source